Cas no 67727-74-6 (4-BROMOPHENYL PERFLUORO(1,4-DIMETHYL-2,5-DIOXAOCTYL) KETONE)

• Product Name: 4-BROMOPHENYL PERFLUORO(1,4-DIMETHYL-2,5-DIOXAOCTYL) KETONE
• CAS No: 67727-74-6
• MF: C₁₅H₄BrF₁₇O₃
• MW: 635.067323684692
• CID: 966788
• PubChem ID: 12753958
• Update Time: 2025-06-14

4-BROMOPHENYL PERFLUORO(1,4-DIMETHYL-2,5-DIOXAOCTYL) KETONE Chemical and Physical Properties

Names and Identifiers

• 4-BROMOPHENYL PERFLUORO(1,4-DIMETHYL-2,5-DIOXAOCTYL) KETONE
• 1-(4-bromophenyl)-2,3,3,3-tetrafluoro-2-[1,1,2,3,3,3-hexafluoro-2-(heptafluoropropoxy)propoxy]propan-1-one
• 1-(4-Bromophenyl)-2-[1,1,2,3,3,3-hexafluoro-2-(heptafluoropropoxy)propoxy]-2,3,3,3-tetrafluoropropan-1-one
• 1-(4-Bromophenyl)perfluoro-2,5-dimethyl-3,6-dioxanonan-1-one
• AG-G-56519
• CTK5C6576
• KB-86741
• MolPort-003-993-900
• PC6695
• 4-Bromophenylperfluoro(1,4-dimethyl-2,5-dioxaoctyl)ketone
• 67727-74-6
• 4-Bromophenyl perfluoro(1,4-dimethyl-2,5-dioxaoctyl)ketone
• 1-(4-bromophenyl)-2,3,3,3-tetrafluoro-2-[1,1,2,3,3,3-hexafluoro-2-(1,1,2,2,3,3,3-heptafluoropropoxy)propoxy]propan-1-one
• DTXSID20508972
• NS00109531
• 1-(4-Bromophenyl)-2,3,3,3-tetrafluoro-2-[1,1,2,3,3,3-hexafluoro-2-(heptafluoropropoxy)propoxy]-1-propanone

• Inchi： 1S/C15H4BrF17O3/c16-6-3-1-5(2-4-6)7(34)8(17,11(21,22)23)35-15(32,33)10(20,13(27,28)29)36-14(30,31)9(18,19)12(24,25)26/h1-4H
• InChI Key： ZZUHWLUVQQXPAI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C(C(F)(F)F)(OC(C(C(F)(F)F)(OC(C(C(F)(F)F)(F)F)(F)F)F)(F)F)F)=O

Computed Properties

• Exact Mass: 633.90712
• Monoisotopic Mass: 633.90724g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 36
• Rotatable Bond Count: 8
• Complexity: 799
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.2
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.772
• Boiling Point: 364.711°C at 760 mmHg
• Flash Point: 174.371°C
• Refractive Index: 1.377
• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-BROMOPHENYL PERFLUORO(1,4-DIMETHYL-2,5-DIOXAOCTYL) KETONE

Comprehensive Guide to 4-BROMOPHENYL PERFLUORO(1,4-DIMETHYL-2,5-DIOXAOCTYL) KETONE (CAS No. 67727-74-6)

4-BROMOPHENYL PERFLUORO(1,4-DIMETHYL-2,5-DIOXAOCTYL) KETONE (CAS No. 67727-74-6) is a highly specialized fluorinated organic compound that has garnered significant attention in advanced material science and specialty chemical applications. This compound belongs to the class of perfluorinated ketones, which are known for their unique thermal stability, chemical resistance, and low surface energy properties. Researchers and industry professionals often search for "fluorinated ketones applications" or "perfluoroalkyl ketone synthesis" to understand its potential uses in high-performance coatings, electronics, and nanotechnology.

The molecular structure of 4-BROMOPHENYL PERFLUORO(1,4-DIMETHYL-2,5-DIOXAOCTYL) KETONE features a bromophenyl group attached to a perfluorinated backbone, making it a versatile intermediate for further chemical modifications. Its CAS No. 67727-74-6 is frequently referenced in patent literature and academic journals, particularly in studies exploring "fluoropolymer additives" or "high-performance lubricants." The compound's ability to enhance material properties like hydrophobicity and thermal stability aligns with current trends in sustainable and durable material development.

In the context of environmental sustainability, 4-BROMOPHENYL PERFLUORO(1,4-DIMETHYL-2,5-DIOXAOCTYL) KETONE is often discussed alongside "green chemistry alternatives" and "PFAS replacements." While traditional perfluorinated compounds face regulatory scrutiny, this derivative's potential for controlled degradation and lower bioaccumulation risks makes it a subject of ongoing research. Keywords such as "eco-friendly fluorochemicals" and "sustainable fluorinated materials" are increasingly associated with its applications.

From a synthetic chemistry perspective, the compound's perfluoro(1,4-dimethyl-2,5-dioxaoctyl) moiety offers exceptional electron-withdrawing characteristics, which are valuable in catalysis and organic synthesis. Laboratories focusing on "advanced organic intermediates" or "fluorine-based catalysts" often explore its reactivity. The presence of the bromophenyl group further enables cross-coupling reactions, a topic frequently searched under "bromophenyl derivatives in Suzuki coupling."

Industrial applications of CAS No. 67727-74-6 span across electronics, where it is investigated for "dielectric materials" and "semiconductor coatings." Its compatibility with high-temperature processes makes it relevant for "next-generation electronic encapsulation," a trending topic in material science forums. Additionally, its use in "specialty adhesives" and "surface modifiers" is documented in technical datasheets, addressing demands for "high-adhesion fluorinated coatings."

Safety and handling of 4-BROMOPHENYL PERFLUORO(1,4-DIMETHYL-2,5-DIOXAOCTYL) KETONE are critical considerations, with searches often including "fluorochemical storage guidelines" and "lab handling protocols." While not classified as hazardous under standard regulations, proper ventilation and personal protective equipment (PPE) are recommended due to its fine particulate nature. This aligns with broader industry queries about "safe chemical handling in R&D."

In summary, 4-BROMOPHENYL PERFLUORO(1,4-DIMETHYL-2,5-DIOXAOCTYL) KETONE (CAS No. 67727-74-6) represents a cutting-edge fluorinated compound with multidisciplinary relevance. Its integration into "advanced material formulations" and "specialty chemical synthesis" continues to evolve, driven by innovations in sustainability and high-performance applications. For researchers and manufacturers, understanding its properties and potential is key to leveraging its full capabilities.